3-Aminomethyl-5-fluoromethylbenzylalcohol

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• IUPAC Name: [3-(aminomethyl)-5-(fluoromethyl)phenyl]methanol
• InChI: InChI=1S/C9H12FNO/c10-4-7-1-8(5-11)3-9(2-7)6-12/h1-3,12H,4-6,11H2
• InChI Key: YLBALGAWUMAYMS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1CO)CF)CN

Description

3-Aminomethyl-5-fluoromethylbenzylalcohol is a useful research compound. Its molecular formula is C9H12FNO and its molecular weight is 169.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Methyl 3-azidomethyl-5-fluoromethylbenzoate (35) (476 mg, 2.13 mmol) was dissolved in THF (21.3 mL). The air was evacuated from the reaction system, and then Ar was charged therein. In another recovery flask filled with Ar, LiAlH4 (408 mg, 10.7 mmol) was placed. To this was added THF (21.3 mL) with ice-cooling to give a suspension. To the suspension was added dropwise the solution of the compound (35), and stirred for 2 hours at 0° C. TLC was used to confirm there was no starting material in the mixture. Then, the reaction was quenched with MeOH (10 mL). The mixture was filtered through cerite to remove metals. The filtrate was evaporated under reduced pressure. The residue was purified by neutral silica gel column chromatography (hexane:EtOAc=1:1, then EtOAc:MeOH=2:1) to isolate 3-aminomethyl-5-fluoromethylbenzylalcohol (38) (172 mg, 48%) as a yellow solid.